Cas no 51355-93-2 (3(2H)-Pyridazinone, 6-ethyl-)

• Product Name: 3(2H)-Pyridazinone, 6-ethyl-
• CAS No: 51355-93-2
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD11520594
• CID: 3028846
• PubChem ID: 23519182
• Update Time: 2025-05-23

3(2H)-Pyridazinone, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-ethyl-
• 6-ETHYL-3(2H)-PYRIDAZINONE
• 51355-93-2
• DB-087278
• CS-0172222
• 6-Ethylpyridazin-3(2H)-one
• SCHEMBL2633173
• 6-Ethylpyridazin-3-ol
• SY060323
• MFCD11520594
• 3-ethyl-1H-pyridazin-6-one
• WS-02146
• SCHEMBL9966119
• DTXSID001310917
• 6-ETHYL-3-PYRIDAZINONE
• AKOS006324082
• 970-609-2

• MDL： MFCD11520594
• Inchi： 1S/C6H8N2O/c1-2-5-3-4-6(9)8-7-5/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： GXCQEJABMXDVRC-UHFFFAOYSA-N
• SMILES： O=C1C=CC(CC)=NN1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

3(2H)-Pyridazinone, 6-ethyl- Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3(2H)-Pyridazinone, 6-ethyl-

6-Ethyl-3(2H)-pyridazinone: A Comprehensive Overview

CAS No. 51355-93-2, commonly referred to as 6-Ethyl-3(2H)-pyridazinone, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyridazinones, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of the ethyl group at the 6-position introduces unique electronic and steric properties, making it a versatile building block for various applications.

The structure of 6-Ethyl-3(2H)-pyridazinone is characterized by a pyridazine ring with a ketone group at position 3 and an ethyl substituent at position 6. This arrangement imparts distinct chemical reactivity and physical properties. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent catalytic activity, making them valuable in gas storage, separation, and catalysis.

In terms of physical properties, 6-Ethyl-3(2H)-pyridazinone has a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility increases in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which is advantageous for its use in various synthetic protocols. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential for applications in optoelectronic devices.

The synthesis of 6-Ethyl-3(2H)-pyridazinone typically involves multi-step processes, including nucleophilic substitution, condensation reactions, and cyclization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high yields.

6-Ethyl-3(2H)-pyridazinone has found applications in drug discovery due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its potential as an anti-tumor agent by modifying its substituents to enhance bioavailability and target specificity. In one notable study, derivatives of this compound demonstrated selective inhibition against certain cancer cell lines, paving the way for further preclinical investigations.

In the realm of materials science, 6-Ethyl-3(2H)-pyridazinone has been utilized as a ligand in the construction of metal-organic frameworks (MOFs). These MOFs exhibit exceptional stability under harsh conditions and have shown promise in catalytic applications, particularly in the conversion of small molecules such as carbon dioxide into valuable chemicals. The ethyl group at position 6 plays a crucial role in modulating the framework's pore structure and functionality.

The environmental impact of CAS No. 51355-93-2 has also been a topic of recent research. Studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid mineralization under specific microbial consortia. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 6-Ethyl-3(2H)-pyridazinone, with its unique structural features and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as a key intermediate in drug discovery and materials science underscores its importance in advancing modern chemistry. As research progresses, new insights into its potential will undoubtedly emerge, further solidifying its place as an essential compound in contemporary chemical science.